Cas no 1243164-92-2 (2-Boc-4-cyclopropylisoindoline)

2-Boc-4-cyclopropylisoindoline is a protected isoindoline derivative featuring a cyclopropyl substituent at the 4-position and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. The Boc group enhances stability during reactions, allowing selective deprotection under mild acidic conditions. The cyclopropyl moiety contributes to structural rigidity, potentially influencing the conformational properties of downstream products. Its well-defined reactivity makes it suitable for applications in medicinal chemistry and materials science. The compound is typically handled under inert conditions to preserve its integrity.

2-Boc-4-cyclopropylisoindoline structure

1243164-92-2 structure

Product Name:2-Boc-4-cyclopropylisoindoline

CAS No:1243164-92-2

MF:C₁₆H₂₁NO₂

MW:259.3434445858

CID:5063258

Update Time:2025-06-08

2-Boc-4-cyclopropylisoindoline Chemical and Physical Properties

Names and Identifiers

- 2-Boc-4-cyclopropylisoindoline
- SY264119
- Inchi： 1S/C16H21NO2/c1-16(2,3)19-15(18)17-9-12-5-4-6-13(11-7-8-11)14(12)10-17/h4-6,11H,7-10H2,1-3H3
- InChI Key： JJINIXQTMCLQJG-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CC2=CC=CC(=C2C1)C1CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 356
XLogP3: 3.1
Topological Polar Surface Area: 29.5

2-Boc-4-cyclopropylisoindoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY264119-1g	2-Boc-4-cyclopropylisoindoline	1243164-92-2	≥95%	1g	¥7608.00	2024-08-09
eNovation Chemicals LLC	D780274-1g	2-Boc-4-cyclopropylisoindoline	1243164-92-2	95%	1g	$980	2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1596823-1g	Tert-butyl 4-cyclopropylisoindoline-2-carboxylate	1243164-92-2	98%	1g	￥1074.00	2024-08-09
eNovation Chemicals LLC	D780274-1g	2-Boc-4-cyclopropylisoindoline	1243164-92-2	95%	1g	$980	2025-03-01

2-Boc-4-cyclopropylisoindoline Related Literature

1. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†

Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333

Additional information on 2-Boc-4-cyclopropylisoindoline

Research Brief on 2-Boc-4-cyclopropylisoindoline (CAS: 1243164-92-2) in Chemical Biology and Pharmaceutical Applications

The compound 2-Boc-4-cyclopropylisoindoline (CAS: 1243164-92-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this key intermediate, focusing on its synthetic routes, biological relevance, and potential therapeutic applications. Recent studies highlight its role as a crucial building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

Recent advancements in synthetic methodologies have optimized the production of 2-Boc-4-cyclopropylisoindoline, with a focus on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach using palladium-based systems to achieve higher stereoselectivity, which is critical for its application in chiral drug synthesis. Additionally, the compound's stability under physiological conditions has been investigated, revealing promising pharmacokinetic properties that support its use in preclinical drug development.

In the context of biological activity, 2-Boc-4-cyclopropylisoindoline serves as a precursor for compounds targeting protein-protein interactions (PPIs) involved in cancer and inflammatory diseases. For instance, derivatives of this scaffold have shown inhibitory effects on NF-κB signaling pathways, as reported in a recent ACS Chemical Biology publication. The cyclopropyl moiety is particularly noted for its ability to enhance metabolic stability and binding affinity, making it a valuable feature in structure-activity relationship (SAR) studies.

Furthermore, the pharmaceutical industry has explored the scalability of 2-Boc-4-cyclopropylisoindoline production to meet growing demand. A 2024 white paper by a leading contract research organization (CRO) outlined a cost-effective, multi-gram synthesis protocol that adheres to Good Manufacturing Practice (GMP) standards. This development is expected to accelerate the compound's adoption in large-scale drug discovery programs.

In conclusion, 2-Boc-4-cyclopropylisoindoline (CAS: 1243164-92-2) represents a pivotal intermediate with expanding applications in medicinal chemistry. Its synthetic accessibility, coupled with its biological relevance, positions it as a key player in the development of next-generation therapeutics. Future research directions may focus on exploring its utility in fragment-based drug design and as a core structure for novel chemical probes.